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Compound of Interest

Compound Name: D-Valinol

Cat. No.: B105835

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of D-
Valinol, a significant chiral building block in pharmaceutical synthesis. The document details its
molecular formula and weight, outlines the standard experimental protocols for their
determination, and presents a typical synthetic workflow.

Core Physicochemical Properties of D-Valinol

D-Valinol, systematically named (2R)-2-amino-3-methylbutan-1-ol, is an amino alcohol derived
from the natural amino acid D-valine.[1] Its chirality makes it a valuable intermediate in the
synthesis of enantiomerically pure pharmaceuticals and other complex organic molecules.[1][2]
The fundamental molecular and physical properties of D-Valinol are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b105835?utm_src=pdf-interest
https://www.benchchem.com/product/b105835?utm_src=pdf-body
https://www.benchchem.com/product/b105835?utm_src=pdf-body
https://www.benchchem.com/product/b105835?utm_src=pdf-body
https://www.benchchem.com/product/b105835?utm_src=pdf-body
https://www.chimia.ch/chimia/article/download/1960_393/7183/25513
https://www.chimia.ch/chimia/article/download/1960_393/7183/25513
https://www.nordmann.global/en/products/d-valinol
https://www.benchchem.com/product/b105835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsHisNO [3114]
Molecular Weight 103.16 g/mol

Exact Mass 103.099714038 Da

CAS Registry Number 4276-09-9

White to light yellow solid or
Appearance o
liquid

(2R)-2-amino-3-methylbutan-1-
IUPAC Name |
o

Experimental Protocols for Structural
Characterization

The determination of the molecular formula and weight of a compound like D-Valinol is
fundamental to its characterization. This is typically achieved through a combination of
elemental analysis and mass spectrometry, supported by spectroscopic methods for structural
confirmation.

Determination of Molecular Formula: Elemental Analysis

Elemental analysis is a cornerstone technique used to determine the mass fractions of carbon,
hydrogen, and nitrogen in a sample. This information is crucial for calculating the empirical
formula of the compound.

Methodology:

o Combustion Analysis: A precisely weighed sample of D-Valinol is subjected to high-
temperature combustion in a stream of oxygen. This process converts the carbon in the
sample to carbon dioxide (COz), hydrogen to water (H20), and nitrogen to nitrogen gas (Nz)
or its oxides, which are subsequently reduced back to Na.

o Detection and Quantification: The gaseous products are passed through a series of
detectors. Typically, infrared spectroscopy is used to quantify COz and Hz0, while thermal
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conductivity is used to measure Na.

o Calculation of Empirical Formula: The mass of each element is calculated from the masses
of the combustion products. These masses are then converted to moles. The mole ratio of
the elements is simplified to the smallest whole numbers to yield the empirical formula.

o Determination of Molecular Formula: The molecular formula is determined by comparing the
mass of the empirical formula with the molecular weight obtained from mass spectrometry.
The molecular formula will be an integer multiple of the empirical formula.

Determination of Molecular Weight: Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules. It provides the exact molecular weight, which helps in confirming
the molecular formula.

Methodology:

« lonization: A dilute sample of D-Valinol is introduced into the mass spectrometer where it is
ionized. Common ionization techniques for small molecules like D-Valinol include Electron
lonization (EI) or Electrospray lonization (ESI).

o Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., Time-of-Flight,
Quadrupole, or Orbitrap). The analyzer separates the ions based on their mass-to-charge
ratio.

» Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Interpretation: The peak with the highest m/z value often corresponds to the molecular
ion (M+), from which the molecular weight is determined. For amino alcohols, characteristic
fragmentation patterns, such as a-cleavage (breaking the bond adjacent to the carbon
bearing the hydroxyl group) and the loss of water, can also be observed, providing further
structural confirmation.

Synthesis of D-Valinol
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D-Valinol is commonly synthesized by the reduction of the carboxylic acid group of its parent
amino acid, D-valine. A standard and effective method involves the use of a strong reducing
agent like lithium aluminum hydride (LiAlH4). The general workflow for this synthesis is outlined

below.
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Reaction Setup

Suspend LiAlHa in anhydrous THF
under N2 atmosphere

\ 4

Cool suspension to 10°C
(ice bath)

\ 4

| Add D-Valine in portions

Reductioi .'Reacljon

| ‘Warm to room temperature

\ 4

Reflux for 16 hours

Work-up 8§'Quenching
Cool reaction to 10°C

A\ 4

Add H20, then 15% NaOH (aq),
then more H20 sequentially

\ 4

Stir for 30 minutes

\ 4

Filter the white precipitate
(inorganic salts)

Purification
Y

| Combine organic filtrates |

\ 4

| Dry with anhydrous Na2SOa |

\ 4

Concentrate under
reduced pressure

\ 4

Vacuum distill the residue

Obtain pure D-Valinol

Click to download full resolution via product page

Caption: Workflow for the synthesis of D-Valinol from D-Valine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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